N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C16H14N2O2/c1-11-6-5-8-13(15(11)20-2)16(19)18-14-9-4-3-7-12(14)10-17/h3-9H,1-2H3,(H,18,19)
• InChI Key: MRACMLPRNVRIJK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC=CC=C2C#N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=CC=C2C#N)OC

Description

N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide, also known as CM156, is a chemical compound that has gained attention in recent years due to its potential therapeutic effects. This compound belongs to the class of benzamide derivatives and has been studied for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide involves the inhibition of various signaling pathways that are involved in inflammation and cancer. This compound has been shown to inhibit the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. In addition, N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has been found to activate the AMPK pathway, which is involved in regulating cellular energy metabolism and promoting apoptosis in cancer cells.
Biochemical and physiological effects:
N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has been found to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-1β. In addition, N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has been found to inhibit the expression of COX-2, an enzyme that is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide in lab experiments is its specificity towards certain signaling pathways. This allows researchers to study the effects of this compound on specific cellular processes, without affecting other pathways. However, one of the limitations of using N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide is its solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide. One area of interest is its potential use in combination with other drugs for the treatment of inflammatory and cancerous diseases. In addition, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. Finally, research is needed to understand the long-term effects of N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide on cellular processes and the potential for adverse effects.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide involves the reaction of 2-cyanophenyl isocyanate with 2-methoxy-3-methylbenzoic acid in the presence of a base. This reaction leads to the formation of N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide as a white solid with a melting point of 130-132°C.

Scientific Research Applications

N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has been extensively studied for its potential use in treating various diseases. One of the major areas of research has been its anti-inflammatory effects. Studies have shown that N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide can inhibit the production of pro-inflammatory cytokines, which are responsible for the development of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In addition to its anti-inflammatory effects, N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has also been studied for its anti-cancer properties. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. N-(2-cyanophenyl)-2-methoxy-3-methylbenzamide has been found to be effective against a variety of cancer types, including breast, lung, and prostate cancer.